N-[3-(4-morpholinylsulfonyl)phenyl]thieno[3,2-b][1]benzothiophene-2-carboxamide
Description
“N-[3-(4-Morpholinylsulfonyl)phenyl]thieno3,2-bbenzothiophene-2-carboxamide” is a chemical compound with the molecular formula C21H18N2O4S3 . It is based on a new building block: thieno3,2-bbenzothiophene isoindigo . This compound is part of a class of materials that have been tested as solution-processible molecular semiconductors .
Synthesis Analysis
The synthesis of this compound involves a modular approach to underexplored, unsymmetrical 1benzothieno3,2-bbenzothiophene (BTBT) scaffolds. This delivers a library of BTBT materials from readily available coupling partners by combining a transition-metal-free Pummerer CH–CH-type cross-coupling and a Newman–Kwart reaction .Molecular Structure Analysis
The molecular structure of this compound is based on the 1benzothieno3,2-bbenzothiophene (BTBT) scaffold. The BTBT scaffold is known for its good co-planarity with the linkage between the thiophene unit and the phenyl unit of the triphenylamine group .Future Directions
The future directions for this compound could involve further exploration of its use in organic electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) . The development of high-performance active layer materials based on new building blocks like this compound could enable a simplified device architecture, fabricated without additives or thermal annealing, and no additional interlayer for realizing high-throughput, low-cost products .
Properties
IUPAC Name |
N-(3-morpholin-4-ylsulfonylphenyl)thieno[3,2-b][1]benzothiole-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4S3/c24-21(19-13-18-20(29-19)16-6-1-2-7-17(16)28-18)22-14-4-3-5-15(12-14)30(25,26)23-8-10-27-11-9-23/h1-7,12-13H,8-11H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSRVXRWSMINDIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC4=C(S3)C5=CC=CC=C5S4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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